Cas no 2193059-53-7 (2-(butan-2-yl)-5H,6H,7H,8H-imidazo1,2-apyrazine hydrochloride)

• Product Name: 2-(butan-2-yl)-5H,6H,7H,8H-imidazo1,2-apyrazine hydrochloride
• CAS No: 2193059-53-7
• MF: C₁₀H₁₈ClN₃
• MW: 215.72
• CID: 5164554
• PubChem ID: 137951979
• Update Time: 2025-05-23

2-(butan-2-yl)-5H,6H,7H,8H-imidazo1,2-apyrazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(butan-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrazine hydrochloride
• 2-(butan-2-yl)-5H,6H,7H,8H-imidazo1,2-apyrazine hydrochloride

• Inchi： 1S/C10H17N3.ClH/c1-3-8(2)9-7-13-5-4-11-6-10(13)12-9;/h7-8,11H,3-6H2,1-2H3;1H
• InChI Key： BAWBPRBMLRITRY-UHFFFAOYSA-N
• SMILES： C12=NC(C(CC)C)=CN1CCNC2.[H]Cl

Additional information on 2-(butan-2-yl)-5H,6H,7H,8H-imidazo1,2-apyrazine hydrochloride

Introduction to 2-(butan-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrazine hydrochloride (CAS No. 2193059-53-7)

2-(butan-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrazine hydrochloride (CAS No. 2193059-53-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopyrazines, which are known for their diverse biological activities and potential therapeutic applications. The structure of this compound features a unique combination of a butyl substituent and a hydrochloride salt, which contributes to its distinct pharmacological properties.

The chemical structure of 2-(butan-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrazine hydrochloride can be represented as C₁₄H₁₈N₄·HCl. The imidazopyrazine core is a versatile scaffold that has been extensively studied for its potential in various therapeutic areas, including central nervous system (CNS) disorders, cancer, and inflammatory diseases. The butyl substituent at the 2-position and the presence of the hydrochloride salt are key features that influence the compound's solubility, stability, and bioavailability.

Recent research has highlighted the potential of imidazopyrazines in modulating specific receptors and enzymes involved in various physiological processes. For instance, studies have shown that certain imidazopyrazine derivatives can act as selective agonists or antagonists of G protein-coupled receptors (GPCRs), which are important targets for drug development. The specific activity of 2-(butan-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrazine hydrochloride in this context is an area of ongoing investigation.

In the realm of CNS disorders, imidazopyrazines have shown promise in treating conditions such as anxiety, depression, and neurodegenerative diseases. The ability of these compounds to cross the blood-brain barrier (BBB) and interact with specific neurotransmitter systems makes them attractive candidates for drug development. Preclinical studies have demonstrated that 2-(butan-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrazine hydrochloride exhibits favorable pharmacokinetic properties and can effectively modulate neurotransmitter levels in the brain.

Cancer research has also benefited from the exploration of imidazopyrazines. These compounds have been found to exhibit antiproliferative effects on various cancer cell lines by interfering with key signaling pathways involved in cell growth and survival. For example, some imidazopyrazine derivatives have been shown to inhibit the activity of kinases such as PI3K and mTOR, which are frequently dysregulated in cancer cells. The potential of 2-(butan-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrazine hydrochloride as an anticancer agent is currently being evaluated through in vitro and in vivo studies.

Inflammatory diseases represent another area where imidazopyrazines have shown therapeutic potential. Chronic inflammation is a hallmark of many diseases such as arthritis and inflammatory bowel disease (IBD). Imidazopyrazines can modulate the production of pro-inflammatory cytokines and other mediators of inflammation by targeting specific enzymes or receptors. Preliminary studies suggest that 2-(butan-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrazine hydrochloride may have anti-inflammatory properties that could be beneficial in treating these conditions.

The synthesis of 2-(butan-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrazine hydrochloride involves several steps that require careful optimization to achieve high yields and purity. Common synthetic routes include cyclization reactions followed by functional group modifications to introduce the desired substituents. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have also been employed to enhance the efficiency and selectivity of the synthesis process.

To further understand the biological activity and mechanism of action of 2-(butan-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrazine hydrochloride, researchers are employing a variety of experimental approaches. These include biochemical assays to evaluate enzyme inhibition or receptor binding affinity, cell-based assays to assess cytotoxicity or cell signaling modulation, and animal models to study pharmacological effects in vivo. The results from these studies will provide valuable insights into the potential therapeutic applications of this compound.

In conclusion, 2-(butan-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrazine hydrochloride (CAS No. 2193059-53-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research efforts will continue to explore its biological activity and optimize its use in various medical conditions.